Cas no 883956-83-0 (2-(2,4-dichlorophenyl)-3-(2-methoxyethyl)-10-methyl-3H,4H,5H,10H-pyrimido4,5-bquinoline-4,5-dione)

• Product name: 2-(2,4-dichlorophenyl)-3-(2-methoxyethyl)-10-methyl-3H,4H,5H,10H-pyrimido4,5-bquinoline-4,5-dione
• CAS No: 883956-83-0
• MF: C₂₁H₁₇Cl₂N₃O₃
• MW: 430.283982992172
• CID: 5439067

2-(2,4-dichlorophenyl)-3-(2-methoxyethyl)-10-methyl-3H,4H,5H,10H-pyrimido4,5-bquinoline-4,5-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenyl)-3-(2-methoxyethyl)-10-methylpyrimido[4,5-b]quinoline-4,5-dione
• 2-(2,4-dichlorophenyl)-3-(2-methoxyethyl)-10-methyl-3H,4H,5H,10H-pyrimido4,5-bquinoline-4,5-dione

• Inchi： 1S/C21H17Cl2N3O3/c1-25-16-6-4-3-5-14(16)18(27)17-20(25)24-19(26(21(17)28)9-10-29-2)13-8-7-12(22)11-15(13)23/h3-8,11H,9-10H2,1-2H3
• InChI Key： KFCFXKGWWKPJOP-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(=O)C2C(=O)N(CCOC)C(C3=CC=C(Cl)C=C3Cl)=NC1=2

Additional information on 2-(2,4-dichlorophenyl)-3-(2-methoxyethyl)-10-methyl-3H,4H,5H,10H-pyrimido4,5-bquinoline-4,5-dione

Recent Advances in the Study of 2-(2,4-dichlorophenyl)-3-(2-methoxyethyl)-10-methyl-3H,4H,5H,10H-pyrimido[4,5-b]quinoline-4,5-dione (CAS: 883956-83-0)

The compound 2-(2,4-dichlorophenyl)-3-(2-methoxyethyl)-10-methyl-3H,4H,5H,10H-pyrimido[4,5-b]quinoline-4,5-dione (CAS: 883956-83-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique pyrimidoquinoline-dione scaffold, has demonstrated promising biological activities, particularly in the context of kinase inhibition and anticancer research. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic potential in various disease models.

One of the key findings from recent research is the compound's potent inhibitory activity against specific protein kinases involved in cancer cell proliferation. In vitro studies have shown that 883956-83-0 effectively targets the ATP-binding site of these kinases, leading to the disruption of downstream signaling pathways. Structural-activity relationship (SAR) analyses have further revealed that the dichlorophenyl and methoxyethyl substituents play critical roles in enhancing binding affinity and selectivity. These insights have paved the way for the development of second-generation analogs with improved efficacy and reduced off-target effects.

In addition to its anticancer properties, 883956-83-0 has also been investigated for its potential applications in neurodegenerative diseases. Preliminary data suggest that the compound may modulate neuroinflammatory pathways, offering a novel therapeutic strategy for conditions such as Alzheimer's disease. However, further in vivo studies are required to validate these findings and assess the compound's safety profile in neurological contexts.

The synthesis and scale-up of 883956-83-0 have also been areas of active research. Recent advancements in synthetic methodologies have enabled more efficient and cost-effective production of the compound, addressing previous challenges related to yield and purity. These improvements are critical for facilitating preclinical and clinical development, ensuring a consistent supply of high-quality material for further studies.

Looking ahead, the continued exploration of 2-(2,4-dichlorophenyl)-3-(2-methoxyethyl)-10-methyl-3H,4H,5H,10H-pyrimido[4,5-b]quinoline-4,5-dione holds great promise for the development of novel therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications, ultimately benefiting patients with unmet medical needs.